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Chemical Identity and Purchasing Information

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Eu(fod)3-d30

CAS No.: 56689-47-5

Cat. No.: S3560025

The table below summarizes the core identifying information and example suppliers for Eu(fod)3-d30.

Property Description

CAS Number 56689-47-5 [1]

Chemical Name Europium(lil)-tris(1,1,1,2,2,3,3-heptafluoro-7,7-dimethyl-4,6-octanedionate)-d30
[1]

Molecular CsoH3D30oEUF210s [1]

Formula

Molecular Weight 1070.69 g/mol [1]

Appearance Solid (information inferred from non-deuterated analogue) [2]
Key Application Used as a shift reagent for NMR spectroscopy [1].
. . . Price (as of search
Supplier Product Description Packing
date)
American Custom Chemicals EU(FOD)3-D30 95.00% 5mg[l] $501.46 [1]

Corporation [1]
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Important Handling and Structural Considerations

Although a precise protocol is unavailable, the search results highlight critical handling properties and

structural behaviors that must be considered during solution preparation.

e Handling and Solubility: The non-deuterated form of Eu(fod)s is described as a solid that is soluble in
organic solvents and insoluble in water [2]. It is also hygroscopic and should be protected from
light and stored under nitrogen [2]. These properties strongly suggest that preparation should be
conducted in a dry environment using anhydrous, deuterated organic solvents.

e Solution Structure and Equilibria: An NMR study of regular Eu(fod)s reveals that its solution behavior
is complex and crucial for its function [3]. The complex can oligomerize (self-associate) in apolar
solvents but shifts towards a monomeric form in associative solvents like dimethyl sulfoxide (DMSO)
or acetonitrile (CHsCN) [3]. The magnitude of the paramagnetic shifts it induces is directly related
to these equilibria [3].

This relationship between solvent choice and complex state can be visualized in the following workflow:

( Start: Prepare Eu(fod)s-dso Solution )

:

Choose NMR Solvent

Sharp *°F NMR signals Broadened *°F NMR signals
Predictable paramagnetic effects Complex paramagnetic effects
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Euroshift-fod- d ( 30 ) for nmr -spectros-c& | 56689-47-5 [chemicalbook.com]
2. EU(FOD)3 | 17631-68-4 [chemicalbook.com]
3.A1H, 13 C and 19 F nuclear magnetic resonance study of ... [pubmed.ncbi.nim.nih.gov]

To cite this document: Smolecule. [Chemical Identity and Purchasing Information]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b3560025#eu-fod-3-d30-solvent-

preparation-for-nmr]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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